Cas no 1934914-07-4 (1,2-Propanediol, 3-amino-2-(4-bromophenyl)-)

• Product Name: 1,2-Propanediol, 3-amino-2-(4-bromophenyl)-
• CAS No: 1934914-07-4
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• MDL: MFCD28355490
• CID: 5211652
• Update Time: 2025-05-25

1,2-Propanediol, 3-amino-2-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-amino-2-(4-bromophenyl)-

• MDL： MFCD28355490
• Inchi： 1S/C9H12BrNO2/c10-8-3-1-7(2-4-8)9(13,5-11)6-12/h1-4,12-13H,5-6,11H2
• InChI Key： LBCFDADAODIEAJ-UHFFFAOYSA-N
• SMILES： C(O)C(C1=CC=C(Br)C=C1)(O)CN

Additional information on 1,2-Propanediol, 3-amino-2-(4-bromophenyl)-

Compound CAS No. 1934914-07-4: 1,2-Propanediol, 3-amino-2-(4-bromophenyl)

Compound CAS No. 1934914-07-4, also known as 1,2-propanediol, 3-amino-2-(4-bromophenyl), is a chemical compound with a unique structure that combines a diol functional group with an amino and bromophenyl substituent. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule's structure allows for versatile reactivity, making it a valuable building block in organic synthesis.

The CAS No. 1934914-07-4 designation uniquely identifies this compound within the Chemical Abstracts Service registry, ensuring that researchers and industry professionals can reference it consistently. The compound's name reflects its structural features: 1,2-propanediol indicates the presence of two hydroxyl groups on adjacent carbons of a propane backbone, while 3-amino and 2-(4-bromophenyl) describe the substituents attached to the third and second carbons of the propane chain, respectively.

Recent studies have explored the biological activity of 1,2-propanediol, 3-amino-2-(4-bromophenyl) derivatives. Researchers have found that this compound exhibits potential as a precursor for drug development due to its ability to interact with specific biological targets. For instance, its bromine substituent can be utilized in Suzuki coupling reactions to introduce diverse functional groups, enhancing its versatility in medicinal chemistry.

In addition to its pharmaceutical applications, CAS No. 1934914-07-4 has shown promise in materials science. Its diol functionality makes it suitable for use in polymer synthesis or as a crosslinking agent in advanced materials like hydrogels or elastomers. The amino group further enhances its reactivity, enabling it to participate in various condensation reactions that are critical for creating high-performance materials.

The synthesis of 1,2-propanediol, 3-amino-2-(4-bromophenyl) involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Researchers have optimized synthetic pathways by employing catalytic asymmetric synthesis techniques and green chemistry principles to minimize environmental impact.

From an analytical standpoint, the characterization of CAS No. 1934914-07-4 relies on advanced spectroscopic methods such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These techniques provide detailed insights into the compound's molecular structure and purity levels.

Looking ahead, the demand for compounds like CAS No. 1934914-07-4 is expected to grow as industries continue to explore sustainable chemical processes and innovative material solutions. Its unique combination of functional groups positions it as a key intermediate in both academic research and industrial applications.